molecular formula C12H12N2O B7524356 4-cyano-N-(cyclopropylmethyl)benzamide

4-cyano-N-(cyclopropylmethyl)benzamide

Cat. No.: B7524356
M. Wt: 200.24 g/mol
InChI Key: BLENXEJWDNFWOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyano-N-(cyclopropylmethyl)benzamide is a benzamide derivative characterized by a cyano group at the para position of the benzene ring and a cyclopropylmethyl substituent on the amide nitrogen. This compound is of interest in medicinal chemistry due to its structural versatility, which allows for modifications that enhance binding to biological targets such as soluble epoxide hydrolase (sEH) . Its synthesis typically involves coupling 4-cyanobenzoic acid derivatives with cyclopropylmethylamine, followed by purification via column chromatography or recrystallization .

Properties

IUPAC Name

4-cyano-N-(cyclopropylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O/c13-7-9-3-5-11(6-4-9)12(15)14-8-10-1-2-10/h3-6,10H,1-2,8H2,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLENXEJWDNFWOF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1CNC(=O)C2=CC=C(C=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

The biological and physicochemical properties of 4-cyano-N-(cyclopropylmethyl)benzamide are influenced by substituent variations. Below is a detailed comparison with similar benzamide derivatives:

Substituent Effects on Binding Affinity
  • 4-Cyano-N-[(1S,2R)-2-Phenylcyclopropyl]benzamide: This analog replaces the cyclopropylmethyl group with a stereospecific phenylcyclopropyl moiety. Molecular docking studies (PDB ID: 3ANS) suggest enhanced sEH inhibition due to π-π interactions between the phenyl group and hydrophobic pockets in the enzyme’s active site .
  • 4-Cyano-N-(2-Fluorophenyl)benzamide (C${14}$H$9$FN$_2$O): The fluorine atom introduces electronegativity, improving solubility but reducing hydrophobic interactions. Its molecular weight (240.23 g/mol) and hydrogen-bonding capacity differ significantly from the parent compound .
  • This compound (C${13}$H$9$N$_3$O) has a molecular weight of 223.24 g/mol and is explored for kinase inhibition .

Tables

Table 1: Structural Comparison of Key Analogs

Compound Molecular Formula Molecular Weight (g/mol) Key Substituent Application
4-Cyano-N-(cyclopropylmethyl)benzamide C${12}$H${12}$N$_2$O 214.26 Cyclopropylmethyl sEH inhibition
4-Cyano-N-(2-fluorophenyl)benzamide C${14}$H$9$FN$_2$O 240.23 2-Fluorophenyl Solubility studies
4-Cyano-N-(pyridin-3-yl)benzamide C${13}$H$9$N$_3$O 223.24 Pyridin-3-yl Kinase inhibition

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.